Cas no 2172008-18-1 (benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate)

• Product Name: benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate
• CAS No: 2172008-18-1
• MF: C₁₅H₂₀ClNO₄S
• MW: 345.841602325439
• CID: 5986521
• PubChem ID: 165870042
• Update Time: 2025-10-23

benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate
• benzyl N-{2-[(chlorosulfonyl)methyl]cyclohexyl}carbamate
• EN300-1440362
• 2172008-18-1

• Inchi： 1S/C15H20ClNO4S/c16-22(19,20)11-13-8-4-5-9-14(13)17-15(18)21-10-12-6-2-1-3-7-12/h1-3,6-7,13-14H,4-5,8-11H2,(H,17,18)
• InChI Key： FDRIDKMJPAUMTF-UHFFFAOYSA-N
• SMILES： ClS(CC1CCCCC1NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 345.0801570g/mol
• Monoisotopic Mass: 345.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate

Benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate: A Comprehensive Overview

Benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate, also known by its CAS number 2172008-18-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a chlorosulfonyl-substituted cyclohexane moiety. The benzyl group contributes aromatic stability, while the chlorosulfonyl substituent introduces electronic and steric effects that can influence the compound's reactivity and applications.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials. Researchers have explored its role in polymer synthesis, where its sulfonamide functionality can serve as a versatile building block for creating high-performance polymers. Additionally, the cyclohexane ring provides structural rigidity, which is advantageous in applications requiring mechanical strength.

The synthesis of benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate involves a multi-step process that typically begins with the preparation of the chlorosulfonylmethylcyclohexane intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the benzyl carbamate group. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the advancements in modern organic synthesis techniques.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and THF. Its molecular weight is around 345 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for use in various chemical processes, including catalysis and drug delivery systems.

Recent research has also focused on the biological activity of benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

The environmental impact of this compound is another area of active research. Preliminary studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. Regulatory agencies are currently evaluating its safety profile to ensure compliance with environmental protection standards.

In conclusion, benzyl N-{2-(chlorosulfonyl)methylcyclohexyl}carbamate (CAS No: 2172008-18-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative materials and therapies.